![molecular formula C11H14O3S2 B2776357 (1s,3s)-3-(Phenylsulfanyl)cyclobutyl methanesulfonate CAS No. 2059914-63-3](/img/structure/B2776357.png)
(1s,3s)-3-(Phenylsulfanyl)cyclobutyl methanesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1s,3s)-3-(Phenylsulfanyl)cyclobutyl methanesulfonate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a cyclobutyl derivative that has a phenylsulfanyl group attached to it. It is also known as CBS-SCS or (1s,3s)-cyclobutylphenylsulfanyl methanesulfonate.
Mechanism of Action
The mechanism of action of (1s,3s)-3-(Phenylsulfanyl)cyclobutyl methanesulfonate is not well understood. However, it is believed to act as a reagent in organic synthesis reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is not intended for use in drug formulations and is not used in medicine.
Advantages and Limitations for Lab Experiments
The advantages of using (1s,3s)-3-(Phenylsulfanyl)cyclobutyl methanesulfonate in lab experiments are its potential applications in organic synthesis reactions. The limitations of using this compound are its limited availability and low yield in the synthesis method.
Future Directions
The future directions for research on (1s,3s)-3-(Phenylsulfanyl)cyclobutyl methanesulfonate include developing new synthesis methods to increase the yield and availability of this compound. Additionally, further studies on its mechanism of action and potential applications in organic synthesis reactions are needed.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields, particularly in organic synthesis reactions. Although limited information is available on its biochemical and physiological effects, it is not intended for use in drug formulations and is not used in medicine. Further research is needed to develop new synthesis methods and explore its potential applications.
Synthesis Methods
The synthesis of (1s,3s)-3-(Phenylsulfanyl)cyclobutyl methanesulfonate involves the reaction of cyclobutanol with phenylsulfanyl chloride in the presence of a base such as potassium carbonate. The resulting product is then treated with methanesulfonyl chloride to obtain the final compound. The yield of this synthesis method is around 50%.
Scientific Research Applications
(1s,3s)-3-(Phenylsulfanyl)cyclobutyl methanesulfonate has been the subject of scientific research due to its potential applications in various fields. One of the major applications of this compound is in the field of organic synthesis. It can be used as a starting material for the synthesis of other compounds.
properties
IUPAC Name |
(3-phenylsulfanylcyclobutyl) methanesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3S2/c1-16(12,13)14-9-7-11(8-9)15-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMSGLCMLAGAKJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1CC(C1)SC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.